2-(3,4-dimethylphenyl)-N-(2-pyridinylmethyl)acetamide

• IUPAC Name: 2-(3,4-dimethylphenyl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H18N2O/c1-12-6-7-14(9-13(12)2)10-16(19)18-11-15-5-3-4-8-17-15/h3-9H,10-11H2,1-2H3,(H,18,19)
• InChI Key: CWINFKIZLNRFEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(=O)NCC2=CC=CC=N2)C
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

2-(3,4-dimethylphenyl)-N-(2-pyridinylmethyl)acetamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1990s by researchers at the Auckland Cancer Society Research Centre in New Zealand. Since then, it has been the subject of numerous scientific studies and clinical trials.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethylphenyl)-N-(2-pyridinylmethyl)acetamide is not fully understood, but it is believed to work by activating the immune system to attack cancer cells. 2-(3,4-dimethylphenyl)-N-(2-pyridinylmethyl)acetamide has been shown to increase the production of cytokines, which are signaling molecules that play a key role in the immune response. It is also believed to inhibit the growth of blood vessels that supply nutrients to tumors, thereby starving them of the resources they need to grow and spread.
Biochemical and Physiological Effects:
2-(3,4-dimethylphenyl)-N-(2-pyridinylmethyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of cytokines, including tumor necrosis factor-alpha (TNF-alpha), interferon-gamma (IFN-gamma), and interleukin-6 (IL-6). It has also been shown to inhibit the growth of blood vessels that supply nutrients to tumors.

Advantages and Limitations for Lab Experiments

One advantage of 2-(3,4-dimethylphenyl)-N-(2-pyridinylmethyl)acetamide is that it has been shown to be effective against a broad range of cancer types in preclinical studies. It also has a relatively low toxicity profile, which makes it a promising candidate for further development. However, one limitation of 2-(3,4-dimethylphenyl)-N-(2-pyridinylmethyl)acetamide is that its mechanism of action is not fully understood, which makes it difficult to predict its efficacy in different cancer types.

Future Directions

There are a number of future directions for research on 2-(3,4-dimethylphenyl)-N-(2-pyridinylmethyl)acetamide. One area of focus is on understanding its mechanism of action more fully. This will help to identify which cancer types are most likely to respond to treatment with 2-(3,4-dimethylphenyl)-N-(2-pyridinylmethyl)acetamide. Another area of focus is on developing more effective delivery methods for 2-(3,4-dimethylphenyl)-N-(2-pyridinylmethyl)acetamide, such as nanoparticles or liposomes. This could help to improve its efficacy and reduce its toxicity. Finally, there is a need for more clinical trials to evaluate the safety and efficacy of 2-(3,4-dimethylphenyl)-N-(2-pyridinylmethyl)acetamide in humans.

Scientific Research Applications

2-(3,4-dimethylphenyl)-N-(2-pyridinylmethyl)acetamide has been studied extensively for its potential use in cancer treatment. It is believed to work by activating the immune system to attack cancer cells. In preclinical studies, 2-(3,4-dimethylphenyl)-N-(2-pyridinylmethyl)acetamide has been shown to be effective against a broad range of cancer types, including lung, breast, prostate, and colon cancer.